Cas no 1798730-78-5 (2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride)

• Product Name: 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride
• CAS No: 1798730-78-5
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 4614965
• PubChem ID: 86812328
• Update Time: 2025-10-30

2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-2-yl)acetic acid hydrochloride
• 2-(5-methoxypyridin-2-yl)acetic acid;hydrochloride
• Z1913661249
• 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride

• Inchi： 1S/C8H9NO3.ClH/c1-12-7-3-2-6(9-5-7)4-8(10)11;/h2-3,5H,4H2,1H3,(H,10,11);1H
• InChI Key： ZLFRIAFNMFOLQD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CN=C(C=C1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride

Research Brief on 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride (CAS: 1798730-78-5): Recent Advances and Applications

2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride (CAS: 1798730-78-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its pyridine core and acetic acid moiety, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of anti-inflammatory, antimicrobial, and central nervous system (CNS) disorders.

Recent research has focused on the optimization of synthetic routes for 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that enhances the efficiency of its synthesis, reducing byproduct formation and enabling scalable production. This advancement is critical for its application in large-scale pharmaceutical manufacturing, where consistency and cost-effectiveness are paramount.

In addition to its synthetic utility, 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride has been investigated as a key building block in the design of small-molecule inhibitors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its role in the development of selective kinase inhibitors, which show promise in targeting cancer-related signaling pathways. The compound's structural flexibility allows for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in drug discovery.

Pharmacological evaluations of derivatives of 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride have also revealed its potential in treating neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge (2023) demonstrated that certain analogs of this compound exhibit neuroprotective effects in models of Alzheimer's disease, possibly through modulation of amyloid-beta aggregation. These findings underscore the compound's versatility and its potential as a lead structure for further drug development.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound's therapeutic potential.

In conclusion, 2-(5-Methoxypyridin-2-yl)acetic acid hydrochloride (CAS: 1798730-78-5) represents a promising candidate in the realm of medicinal chemistry, with diverse applications ranging from kinase inhibition to neuroprotection. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in various disease areas.